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Compound of Interest

Compound Name: C6 NBD L-threo-dihydroceramide

Cat. No.: B12396675

For Immediate Use by Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of C6
NBD L-threo-dihydroceramide. Adherence to these procedures is critical for ensuring
laboratory safety, environmental protection, and regulatory compliance. This document is
intended for researchers, scientists, and drug development professionals who handle this and
similar chemical compounds.

Key Safety and Disposal Information

C6 NBD L-threo-dihydroceramide and related compounds should be handled as hazardous
chemical waste. Although a specific Safety Data Sheet (SDS) for this exact isomer may not be
readily available, data from closely related ceramide analogs and fluorescent dyes indicate that
these compounds require careful disposal. It is prudent to treat C6 NBD L-threo-
dihydroceramide as a hazardous substance.
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Parameter Information Source

N-[(1S,2S)-2-hydroxy-1-

hydroxymethyl)heptadecyl]-6-
Chemical Name (hy , Y yhhep .y] [1]

[(7-nitro-2,1,3-benzoxadiazol-

4-yl)amino]-hexanamide

CAS Number 114301-98-3 [1][2]
Molecular Formula C30H51N506 [11[3]114]
Appearance Solid [2][3]
Storage Temperature -20°C [2][3]

While not explicitly classified,
related ceramides are
considered hazardous (e.qg.,
Hazard Classification skin and eye irritant). [5]
Therefore, it is prudent to
handle as hazardous chemical

waste.

Dispose of contents/container

to an approved waste disposal
Disposal Recommendation plant. Offer surplus and non- [5]

recyclable solutions to a

licensed disposal company.

Experimental Protocols: Step-by-Step Disposal
Procedures

The proper disposal of C6 NBD L-threo-dihydroceramide must always be in accordance with
local, state, and federal regulations. The following protocol provides a general guideline for safe
handling and disposal.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing appropriate PPE, including:
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o Safety glasses or goggles
o Chemical-resistant gloves
e Laboratory coat

2. Waste Segregation:

e Solid Waste: Collect solid C6 NBD L-threo-dihydroceramide waste, including contaminated
consumables (e.g., pipette tips, microfuge tubes, weigh boats), in a designated, properly
labeled hazardous waste container. The container should be compatible with the chemical
and clearly marked as "Hazardous Waste" with the full chemical name.

e Liquid Waste: Solutions containing C6 NBD L-threo-dihydroceramide should be collected
in a separate, leak-proof, and clearly labeled hazardous waste container. Do not mix with
other incompatible waste streams. For instance, halogenated and non-halogenated solvent
wastes should be collected separately.

3. Container Labeling:
Immediately label all waste containers with:

The words "Hazardous Waste"

The full chemical name: "C6 NBD L-threo-dihydroceramide™

A clear description of the contents (e.g., "solid waste," "in methanol")

The accumulation start date

4. \Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area. This area
should be secure and away from general laboratory traffic.

5. Disposal Request:
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Once the waste container is full, or in accordance with your institution's guidelines, arrange for
pickup by your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor.

Important Considerations:

e DO NOT dispose of C6 NBD L-threo-dihydroceramide down the drain.[5] This can
contaminate waterways and is against regulations for most chemical waste.

» Empty Containers: Thoroughly empty all original containers. The first rinse of the empty
container must be collected and disposed of as hazardous waste. Subsequent rinses with
water can typically be disposed of down the drain. Obliterate or deface the label on the
empty container before disposal in the appropriate recycling or trash receptacle.

o Documentation: Maintain accurate records of the waste generated, including the chemical
name, quantity, and date of disposal, as required by your institution and regulatory agencies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and steps for the proper disposal
of C6 NBD L-threo-dihydroceramide.
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Disposal workflow for C6 NBD L-threo-dihydroceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of C6 NBD L-threo-dihydroceramide: A
Safety and Operations Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396675#c6-nbd-I-threo-dihydroceramide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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